LogP Differentiation: 2-Ylmethyl Isomer Exhibits Higher Lipophilicity Than 3- and 4-Ylmethyl Regioisomers
The target 2-ylmethyl isomer has a computed LogP of 2.71 (Leyan) to 3.24 (Chemsrc), compared with 2.57 for both the 3-ylmethyl (CAS 1353967-62-0) and 4-ylmethyl (CAS 1353975-28-6) isomers . The ΔLogP of approximately +0.14 log units (Leyan computation) indicates the 2-substituted regioisomer is modestly but consistently more lipophilic than its 3- and 4-substituted counterparts. The mcule-calculated LogP for the target compound is 3.87, further supporting elevated lipophilicity relative to the positional isomers . All three regioisomers share identical molecular formulas, molecular weights, TPSA values (32.5 Ų), H-bond acceptor/donor counts, and rotatable bond counts, isolating the substitution position as the sole structural variable driving the LogP difference .
Δ +0.14 (Leyan)
| Evidence Dimension | Computed LogP (lipophilicity) |
|---|---|
| Target Compound Data | LogP = 2.71 (Leyan); LogP = 3.24 (Chemsrc); LogP = 3.87 (mcule) |
| Comparator Or Baseline | 3-ylmethyl isomer (CAS 1353967-62-0): LogP = 2.57 (Leyan); 4-ylmethyl isomer (CAS 1353975-28-6): LogP = 2.57 (Leyan) |
| Quantified Difference | ΔLogP ≈ +0.14 (target vs. 3-/4-ylmethyl, Leyan computation); ΔLogP ≈ +0.67 to +1.30 depending on computation method |
| Conditions | Computed LogP values from Leyan (method undisclosed), Chemsrc, and mcule property calculator; no experimental logD/logP data identified |
Why This Matters
Higher lipophilicity for the 2-ylmethyl isomer may translate to measurably different membrane permeability, tissue distribution, or non-specific binding profiles in biological assays, making it the preferred choice for target engagement studies where enhanced passive permeability is desired.
